Cas no 941909-37-1 (1-(4-chlorophenyl)methyl-N-(4-fluoro-3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(4-chlorophenyl)methyl-N-(4-fluoro-3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 941909-37-1
• MF: C₁₉H₁₃ClFN₃O₄
• MW: 401.775626897812
• CID: 5499096
• Update Time: 2025-05-20

1-(4-chlorophenyl)methyl-N-(4-fluoro-3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(4-chlorophenyl)methyl]-N-(4-fluoro-3-nitrophenyl)-1,2-dihydro-2-oxo-
• 1-(4-chlorophenyl)methyl-N-(4-fluoro-3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H13ClFN3O4/c20-13-5-3-12(4-6-13)11-23-9-1-2-15(19(23)26)18(25)22-14-7-8-16(21)17(10-14)24(27)28/h1-10H,11H2,(H,22,25)
• InChI Key： RZCRAZWJSWHMHI-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2)C=CC=C1C(NC1=CC=C(F)C([N+]([O-])=O)=C1)=O

Additional information on 1-(4-chlorophenyl)methyl-N-(4-fluoro-3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Compound CAS No. 941909-37-1: 1-(4-chlorophenyl)methyl-N-(4-fluoro-3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

The compound with CAS No. 941909-37-1, known as 1-(4-chlorophenyl)methyl-N-(4-fluoro-3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of dihydropyridines, which are well-known for their role in various pharmacological applications. The structure of this molecule is characterized by a dihydropyridine ring system with substituents that include a 4-chlorophenylmethyl group and a 4-fluoro-3-nitrophenyl group attached to the nitrogen atom at position 3 of the dihydropyridine ring.

Recent studies have highlighted the importance of dihydropyridine derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The presence of electron-withdrawing groups such as nitro and fluoro substituents on the aromatic ring enhances the molecule's ability to interact with biological targets, making it a promising candidate for further exploration in therapeutic applications.

The synthesis of 1-(4-chlorophenyl)methyl-N-(4-fluoro-3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound can be produced efficiently for experimental purposes.

In terms of pharmacological activity, this compound has shown remarkable selectivity towards certain enzymes and receptors. For instance, studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary toxicity studies indicate that the compound exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for drug candidates.

The structural features of this compound also make it an excellent candidate for further modification and optimization. By altering the substituents on the aromatic rings or modifying the dihydropyridine core, researchers can potentially enhance its bioavailability or target specificity. Such modifications could lead to the development of more effective drugs with fewer side effects.

In conclusion, CAS No. 941909-37-1, or 1-(4-chlorophenyl)methyl-N-(4-fluoro-3-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising pharmacological properties make it a valuable tool for researchers exploring new therapeutic agents. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovative drug discovery efforts.